Cas no 1220028-95-4 (3-(2,3,5-Trimethylphenoxy)methylpyrrolidinehydrochloride)

• Product Name: 3-(2,3,5-Trimethylphenoxy)methylpyrrolidinehydrochloride
• CAS No: 1220028-95-4
• MF: C₁₄H₂₂ClNO
• MW: 255.783583164215
• CID: 1075757
• PubChem ID: 56830160
• Update Time: 2025-06-08

3-(2,3,5-Trimethylphenoxy)methylpyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(2,3,5-Trimethylphenoxy)methyl]pyrrolidine hydrochloride
• 3-[(2,3,5-trimethylphenoxy)methyl]pyrrolidine;hydrochloride
• AKOS015844608
• 3-((2,3,5-Trimethylphenoxy)methyl)pyrrolidine hydrochloride
• 3-[(2,3,5-Trimethylphenoxy)methyl]pyrrolidinehydrochloride
• 1220028-95-4
• 3-((2,3,5-Trimethylphenoxy)methyl)pyrrolidinehydrochloride
• 3-(2,3,5-Trimethylphenoxy)methylpyrrolidinehydrochloride

• MDL： MFCD13560405
• Inchi： 1S/C14H21NO.ClH/c1-10-6-11(2)12(3)14(7-10)16-9-13-4-5-15-8-13;/h6-7,13,15H,4-5,8-9H2,1-3H3;1H
• InChI Key： FNAOVPVSPCJJBF-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=C(C)C=C(C)C=1C)CC1CNCC1

Computed Properties

• Exact Mass: 255.1389920g/mol
• Monoisotopic Mass: 255.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

3-(2,3,5-Trimethylphenoxy)methylpyrrolidinehydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2,3,5-Trimethylphenoxy)methylpyrrolidinehydrochloride

Introduction to 3-(2,3,5-Trimethylphenoxy)methylpyrrolidinehydrochloride (CAS No: 1220028-95-4)

3-(2,3,5-Trimethylphenoxy)methylpyrrolidinehydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1220028-95-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its 2,3,5-trimethylphenoxy moiety and the pyrrolidinehydrochloride component, contribute to its distinctive pharmacological profile. In recent years, advancements in synthetic methodologies and computational modeling have enabled researchers to explore the potential applications of this compound in various therapeutic areas.

The 2,3,5-trimethylphenoxy group is a key structural element that imparts specific electronic and steric properties to the molecule. This moiety is often found in bioactive compounds due to its ability to interact with biological targets in a manner that enhances binding affinity and selectivity. The presence of three methyl groups at the 2, 3, and 5 positions of the phenyl ring increases the compound's lipophilicity, which can be advantageous for membrane permeability and oral bioavailability. These characteristics make 3-(2,3,5-Trimethylphenoxy)methylpyrrolidinehydrochloride a candidate for drug discovery efforts aimed at developing novel therapeutics.

The pyrrolidinehydrochloride component of the compound adds another layer of complexity to its pharmacological behavior. Pyrrolidine derivatives are well-known for their diverse biological activities, including antimicrobial, anti-inflammatory, and analgesic properties. The hydrochloride salt form enhances the solubility and stability of the compound, which is crucial for pharmaceutical formulations. This salt form also ensures consistent drug delivery properties, making it suitable for various administration routes.

Recent studies have highlighted the potential of 3-(2,3,5-Trimethylphenoxy)methylpyrrolidinehydrochloride in modulating signaling pathways associated with neurological disorders. Computational studies have suggested that this compound may interact with receptors and enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of the 2,3,5-trimethylphenoxy group to engage with specific binding pockets on these targets has been particularly noted. Additionally, preliminary in vitro experiments have shown that this compound exhibits inhibitory effects on certain enzymes implicated in inflammation and oxidative stress.

In the realm of drug development, the synthesis of 3-(2,3,5-Trimethylphenoxy)methylpyrrolidinehydrochloride has been optimized to ensure high yield and purity. Modern synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule efficiently. These methods not only improve the scalability of production but also minimize unwanted byproducts. The rigorous purification processes employed ensure that the final product meets stringent pharmaceutical standards.

The pharmacokinetic properties of 3-(2,3,5-Trimethylphenoxy)methylpyrrolidinehydrochloride are also subjects of ongoing research. Studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. Initial findings indicate that the compound exhibits moderate bioavailability following oral administration and has a reasonable half-life in vivo. These characteristics are favorable for developing long-acting formulations that could enhance patient compliance.

Furthermore, the safety profile of 1220028-95-4 is being evaluated through comprehensive toxicological studies. These investigations aim to assess potential side effects and determine safe dosing ranges for therapeutic use. The focus on safety is paramount in pharmaceutical development, ensuring that new compounds are both effective and well-tolerated by patients.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like 3-(2,3,5-Trimethylphenoxy)methylpyrrolidinehydrochloride. Machine learning algorithms have been trained on large datasets to predict biological activity and optimize molecular structures. This approach has allowed researchers to identify promising candidates more rapidly than traditional methods alone.

In conclusion,1220028-95-4 represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of its 2, 3, 5-trimethylphenoxy group and pyrrolidinehydrochloride component offers a versatile platform for drug design. As research continues，this compound holds promise for addressing various medical conditions，particularly those involving neurological dysfunction。The ongoing studies into its pharmacological effects，synthetic pathways，and safety profile are laying a strong foundation for future clinical developments。